Cisapride-13C,d3
Cisapride-13C,d3
Brand Name:
Vulcanchem
CAS No.:
1285970-69-5
VCID:
VC0019111
InChI:
InChI=1S/C23H29ClFN3O4/c1-30-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(14-22(20)31-2)9-3-11-32-16-6-4-15(25)5-7-16/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29)/t20-,22+/m1/s1/i1+1D3
SMILES:
COC1CN(CCC1NC(=O)C2=CC(=C(C=C2OC)N)Cl)CCCOC3=CC=C(C=C3)F
Molecular Formula:
C23H29ClFN3O4
Molecular Weight:
469.961
Cisapride-13C,d3
CAS No.: 1285970-69-5
Cat. No.: VC0019111
Molecular Formula: C23H29ClFN3O4
Molecular Weight: 469.961
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1285970-69-5 |
|---|---|
| Molecular Formula | C23H29ClFN3O4 |
| Molecular Weight | 469.961 |
| IUPAC Name | 4-amino-5-chloro-N-[(3S,4R)-1-[3-(4-fluorophenoxy)propyl]-3-methoxypiperidin-4-yl]-2-(trideuterio(113C)methoxy)benzamide |
| Standard InChI | InChI=1S/C23H29ClFN3O4/c1-30-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(14-22(20)31-2)9-3-11-32-16-6-4-15(25)5-7-16/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29)/t20-,22+/m1/s1/i1+1D3 |
| Standard InChI Key | DCSUBABJRXZOMT-WNJPBQIDSA-N |
| SMILES | COC1CN(CCC1NC(=O)C2=CC(=C(C=C2OC)N)Cl)CCCOC3=CC=C(C=C3)F |
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